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Compound of Interest

3-Ox0-4-(4-methylphenyl)butanoic
Compound Name: d
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cat. No.: B1319590

In-depth Technical Guide: 3-Ox0-4-(4-
methylphenyl)butanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-0xo0-4-(4-methylphenyl)butanoic acid, also frequently referred to as 4-(4-methylphenyl)-4-
oxobutanoic acid or 3-(4-methylbenzoyl)propionic acid, is a keto acid of significant interest in
synthetic organic chemistry. Its utility primarily lies in its role as a versatile building block for the
synthesis of a variety of more complex molecules. This technical guide provides a
comprehensive overview of its chemical and physical properties, a detailed experimental
protocol for its synthesis, and a summary of its known applications, particularly as a precursor
to biologically active compounds. While direct biological activity of the titte compound is not
extensively documented, its importance as a key intermediate in the development of
agrochemicals and pharmaceuticals is well-established.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Ox0-4-(4-methylphenyl)butanoic
acid is presented in Table 1. This data has been compiled from various chemical databases

and literature sources.
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Table 1: Chemical and Physical Properties of 3-Oxo-4-(4-methylphenyl)butanoic acid

Property Value Reference
Molecular Formula C11H1203 [1][2]
Molecular Weight 192.21 g/mol [1][3]

CAS Number 4619-20-9 [31[4]
Appearance White powder [4]

Melting Point 127-130 °C [3]

Insoluble in water. Soluble in
Solubility ethanol, esters, and [4115]

chlorinated hydrocarbons.

4-(4-methylphenyl)-4-
IUPAC Name ( y_p ) ¥ [1]
oxobutanoic acid

3-(4-Methylbenzoyl)propionic
Synonyms acid, 3-p-Toluoylpropionic acid,  [1][3]
4-0x0-4-(p-tolyl)butanoic acid
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Experimental Protocols
Synthesis via Friedel-Crafts Acylation

The most common and established method for the synthesis of 3-Oxo0-4-(4-
methylphenyl)butanoic acid is the Friedel-Crafts acylation of toluene with succinic anhydride,
catalyzed by a Lewis acid such as aluminum chloride (AICI3)[4][6].

Reaction Scheme:
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Figure 1: Synthesis of 3-Ox0-4-(4-methylphenyl)butanoic acid.
Detailed Experimental Procedure:
e Materials:

o Toluene

[¢]

Succinic anhydride

[e]

Anhydrous aluminum chloride (AICI3)

Water

o

o

Ethyl acetate

[¢]

Saturated aqueous sodium bicarbonate (NaHCOs) solution
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[e]

Saturated aqueous sodium chloride (NaCl) solution (brine)

o

Anhydrous magnesium sulfate (MgSQOa)

[¢]

Microwave synthesis vials

[¢]

Separatory funnel

[e]

Standard laboratory glassware

Procedure:

o To a microwave vial, add anhydrous aluminum chloride (0.50 g, 3.75 mmol), toluene (3
mL), and succinic anhydride (0.25 g, 2.5 mmol)[6].

o Add a magnetic stir bar to the vial and cap it securely.

o Place the vial in a microwave reactor and heat according to the instrument's program for
Friedel-Crafts acylation.

o After the reaction is complete, allow the vial to cool to room temperature.

o In a fume hood, carefully uncap the vial and add 6 mL of water. Recap the vial and shake
vigorously for approximately 30 seconds[6].

o Transfer the mixture to a 60 mL separatory funnel.

o Rinse the microwave vial with 2 mL of ethyl acetate and add the washings to the
separatory funnel.

o Allow the layers to separate and extract the aqueous layer with an additional 4 mL of ethyl
acetate[6].

o Combine the organic layers and wash sequentially with 5 mL of saturated agueous sodium
bicarbonate solution and 5 mL of brine[6].

o Dry the organic layer over anhydrous magnesium sulfate for approximately 5 minutes.

o Filter the mixture and transfer the filtrate to a pre-weighed beaker.
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o Evaporate the solvent on a hotplate until a solid residue remains.

o Allow the beaker to cool to room temperature and weigh to determine the crude product
mass.

o The crude product can be further purified by recrystallization from a suitable solvent
system, such as a mixture of water and ethanol.

Spectroscopic Characterization

The structure of the synthesized 3-Oxo0-4-(4-methylphenyl)butanoic acid can be confirmed
by various spectroscopic methods.

Table 2: Spectroscopic Data

Technique Data

1H NMR Data available on PubChem[1]
13C NMR Data available on PubChem[1]
FTIR Data available on PubChem[1]
Mass Spectrometry Data available on PubChem([1]

Biological Properties and Applications

Currently, there is a lack of substantial evidence in the scientific literature detailing the direct
biological activity, mechanism of action, or specific signaling pathways associated with 3-Oxo-
4-(4-methylphenyl)butanoic acid itself. Its primary significance in the life sciences and drug
development lies in its role as a key synthetic intermediate.

Role as a Synthetic Intermediate

3-0Ox0-4-(4-methylphenyl)butanoic acid serves as a precursor for the synthesis of a wide
range of more complex molecules, some of which exhibit notable biological activities.

Workflow for the Utilization of 3-Oxo0-4-(4-methylphenyl)butanoic acid:
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Figure 2: General workflow for the application of the title compound.

o Agrochemicals: This keto acid is a crucial component in the synthesis of modern agricultural
products[7]. Its chemical structure is ideal for creating complex organic molecules with
specific biological activities, allowing for the development of targeted pesticides and
herbicides[7].

e Pharmaceuticals: The butanoic acid moiety and the substituted phenyl ring provide a scaffold
that can be chemically modified to produce derivatives with potential therapeutic
applications. While specific examples directly originating from this starting material are not
extensively detailed in readily available literature, related structures are known to be
explored for various pharmacological activities.

Safety Information

3-0Ox0-4-(4-methylphenyl)butanoic acid is classified as a hazardous substance. The
following table summarizes the GHS hazard statements and precautionary measures.

Table 3: GHS Hazard Information
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Category

Code

Description

Hazard Statements

H315

Causes skin irritation.[1][3]

H319

Causes serious eye irritation.

[1]3]

H335

May cause respiratory
irritation.[1][3]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[3]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[3]

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Conclusion

3-0Oxo0-4-(4-methylphenyl)butanoic acid is a valuable synthetic intermediate with well-defined

chemical and physical properties. Its synthesis is readily achievable through the Friedel-Crafts

acylation. While the compound itself does not have extensively reported direct biological

effects, its utility as a precursor for the development of new agrochemicals and potentially

pharmaceuticals is significant. This technical guide provides a foundational understanding of

this compound for researchers and professionals in the fields of chemical synthesis and drug

development. Further research into the biological activities of its derivatives is a promising area

for future exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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